2-(4-biphenylyloxy)-N-(2-isopropylphenyl)acetamide

• IUPAC Name: 2-(4-phenylphenoxy)-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C23H23NO2/c1-17(2)21-10-6-7-11-22(21)24-23(25)16-26-20-14-12-19(13-15-20)18-8-4-3-5-9-18/h3-15,17H,16H2,1-2H3,(H,24,25)
• InChI Key: CAAVVWAWOHRHDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C23H23NO2
• Molecular Weight: 345.4 g/mol

Description

2-(4-biphenylyloxy)-N-(2-isopropylphenyl)acetamide, commonly known as BPPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BPPA is a member of the amide class of compounds and is a white crystalline solid that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of BPPA is not fully understood. However, it is believed to function as a charge carrier in organic electronic devices due to its high electron mobility.
Biochemical and Physiological Effects:
BPPA has not been extensively studied for its biochemical and physiological effects. However, it has been found to be non-toxic and biocompatible, making it a potential candidate for use in biomedical applications.

Advantages and Limitations for Lab Experiments

The advantages of using BPPA in lab experiments include its high purity and stability, making it easy to handle and store. However, the limitations include its high cost and limited availability, which may restrict its use in large-scale experiments.

Future Directions

There are several future directions for the use of BPPA in scientific research. One potential application is in the development of high-performance organic electronic devices, including OLEDs and OPVs. BPPA may also be studied for its potential use in biomedical applications, such as drug delivery systems and tissue engineering. Additionally, further research is needed to fully understand the mechanism of action of BPPA and its potential applications in other fields.

Synthesis Methods

BPPA can be synthesized through a multi-step process involving the reaction of 2-bromobiphenyl with 2-isopropylaniline to form an intermediate product. The intermediate is then reacted with acetic anhydride to form the final product, BPPA.

Scientific Research Applications

BPPA has been studied extensively for its potential applications in the field of organic electronics. It has been found to be an effective material for use in organic light-emitting diodes (OLEDs) due to its high electron mobility and efficient energy transfer properties. BPPA has also been studied for its use in organic photovoltaics (OPVs) as a donor material.